Cas no 1881930-08-0 (1-Octene, 4-(bromomethyl)-4-ethyl-)

• Product Name: 1-Octene, 4-(bromomethyl)-4-ethyl-
• CAS No: 1881930-08-0
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5284466
• Update Time: 2025-05-25

1-Octene, 4-(bromomethyl)-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 4-(bromomethyl)-4-ethyl-

• Inchi： 1S/C11H21Br/c1-4-7-9-11(6-3,10-12)8-5-2/h5H,2,4,6-10H2,1,3H3
• InChI Key： XNUUFLAXVOSTEW-UHFFFAOYSA-N
• SMILES： C=CCC(CBr)(CC)CCCC

Additional information on 1-Octene, 4-(bromomethyl)-4-ethyl-

Introduction to 4-(Bromomethyl)-4-Ethyl-1-Octene (CAS No. 1881930-08-0)

4-(Bromomethyl)-4-Ethyl-1-Octene (CAS No. 1881930-08-0) is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of alkenes, specifically an octene derivative with a bromomethyl group and an ethyl substituent at the fourth carbon position. Its unique structure endows it with distinctive chemical properties, making it a valuable intermediate in various synthetic pathways and applications.

The IUPAC name of this compound is 4-(bromomethyl)-4-ethyl-octene, which highlights its structural features: an eight-carbon chain with a double bond at the first position, an ethyl group, and a bromomethyl group both attached to the fourth carbon. The presence of these substituents significantly influences its reactivity and stability. Recent studies have explored its potential as a precursor in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals.

Physical and Chemical Properties: 4-(Bromomethyl)-4-Ethyl-1-Octene exhibits typical properties of alkenes, including moderate volatility and reactivity towards electrophilic addition reactions. Its molecular weight is approximately 227 g/mol, and it exists as a colorless liquid under standard conditions. The compound is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane, chloroform, and diethyl ether. Its melting point is around -50°C, while its boiling point is approximately 75°C under standard pressure.

Synthesis and Characterization: The synthesis of 4-(Bromomethyl)-4-Ethyl-1-Octene typically involves alkylation or substitution reactions. One common method is the reaction of 4-bromo-octene with methyl bromide in the presence of a suitable catalyst. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing side reactions and improving yield. Modern characterization techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry are employed to confirm its structure and purity.

Applications in Industry: This compound finds applications in several industrial sectors due to its reactivity and structural versatility. In the polymer industry, it serves as an intermediate for producing high-performance polymers with tailored properties. For instance, its use in the synthesis of thermoplastic elastomers has been reported in recent studies, highlighting its role in developing materials with enhanced mechanical strength and thermal stability.

In the pharmaceutical sector, 4-(Bromomethyl)-4-Ethyl-1-Octene is employed as a building block for synthesizing bioactive molecules. Its bromomethyl group facilitates nucleophilic substitutions, enabling the incorporation of various functional groups into drug candidates. Recent research has focused on its application in designing anticancer agents and antibiotics, where its structural flexibility plays a crucial role.

Additionally, this compound is utilized in the production of specialty chemicals such as surfactants and lubricants. Its ability to undergo polymerization under controlled conditions makes it valuable in developing advanced coatings and adhesives.

Recent Research Developments: Over the past few years, there has been growing interest in exploring the catalytic transformations of 4-(Bromomethyl)-4-Ethyl-1-Octene. Researchers have investigated its use in cross-coupling reactions, such as Suzuki-Miyaura coupling, to synthesize biaryl compounds with potential applications in electronics and medicine.

Another area of active research involves the use of this compound as a precursor for synthesizing metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them promising candidates for gas storage and catalysis applications.

Furthermore, studies have been conducted on the environmental impact of this compound. Research indicates that it undergoes biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This information is crucial for assessing its safety profile and ensuring sustainable industrial practices.

Safety Considerations: While handling 4-(Bromomethyl)-4-Ethyl-1-Octene, it is essential to adhere to standard laboratory safety protocols. The compound may pose health risks if ingested or inhaled; therefore, appropriate personal protective equipment should be used during handling.

In conclusion, 4-(Bromomethyl)-4-Ethyl-1-Octene (CAS No. 1881930-08-0) is a multifaceted organic compound with significant potential across various industries. Its unique structure enables diverse applications ranging from polymer synthesis to drug development. As research continues to uncover new avenues for its utilization, this compound remains at the forefront of chemical innovation.